5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione

• IUPAC Name: 5-(4-chloroanilino)-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C13H15ClN2O2S/c1-8(2)7-16-12(17)11(19-13(16)18)15-10-5-3-9(14)4-6-10/h3-6,8,11,15H,7H2,1-2H3
• InChI Key: XOQYKIFMDUWYBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C(SC1=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C13H15ClN2O2S
• Molecular Weight: 298.79 g/mol
• CAS No.: 1032149-36-2

Description

Chemical Classification and Structural Significance of Thiazolidinedione Derivatives

Thiazolidinediones constitute a privileged class of heterocyclic compounds characterized by a five-membered ring containing one sulfur atom and one nitrogen atom, with two strategically positioned carbonyl groups at the 2 and 4 positions. The fundamental structural motif of 1,3-thiazolidine-2,4-dione serves as a versatile scaffold that has been extensively exploited in medicinal chemistry due to its remarkable ability to accommodate diverse substituents while maintaining structural integrity and biological activity. The thiazolidinedione nucleus features an activated methylene group at the 5-position and a nitrogen atom at the 3-position, both of which serve as primary sites for chemical modification and derivatization.

The structural significance of thiazolidinediones extends beyond their core ring system to encompass the profound impact of substituent positioning on biological activity. Research has demonstrated that substitutions at the 3 and 5 positions undergo the greatest changes in properties when variable substitutions are introduced, making these positions critical for structure-activity relationship studies. The thiazolidinedione scaffold exhibits a pKa value of 6.82, which influences its ionization state under physiological conditions and affects its interaction with biological targets.

Structural Feature	Chemical Significance	Biological Impact
Five-membered C₃NS ring	Provides structural rigidity	Enhances target selectivity
Carbonyl groups at positions 2,4	Creates electron-withdrawing effects	Facilitates protein binding
Methylene group at position 5	Allows condensation reactions	Enables structural diversification
Nitrogen at position 3	Permits alkylation reactions	Modulates pharmacokinetic properties

The versatility of the thiazolidinedione pharmacophore is further demonstrated by its ability to serve as a foundation for developing compounds targeting multiple therapeutic areas. The core structure can be modified through various synthetic strategies, including Knoevenagel condensation reactions at the 5-position and alkylation reactions at the 3-position nitrogen atom. These modifications allow for the systematic optimization of biological properties while maintaining the essential structural features required for target engagement.

Historical Context and Discovery of 5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione

The historical development of thiazolidinedione chemistry traces back to the pioneering work of Kallenberg in 1923, who first reported synthetic methodologies to yield the thiazolidinedione core structure. Kallenberg's original method involved the reaction of carbonyl sulfide with ammonia in the presence of potassium hydroxide to generate an alkyl thioncarbamate intermediate, which subsequently reacted with an α-halogenated carboxylic acid to form the desired thiazolidinedione ring system. This foundational work established the basic synthetic principles that would later be refined and adapted for the preparation of more complex derivatives.

The evolution of thiazolidinedione synthesis has been marked by significant methodological advances, particularly the development of more practical and efficient synthetic routes. The most widely adopted method involves refluxing α-chloroacetic acid with thiourea in aqueous solution for extended periods, typically around 12 hours. The reaction mechanism, as proposed by Liberman and colleagues, proceeds through an initial nucleophilic attack by the thiourea sulfur atom on chloroacetic acid, followed by a second nucleophilic substitution involving the amine group attacking the carboxylic carbon. This process generates a 2-imino-4-thiazolidinone intermediate, which undergoes hydrolysis to yield the final thiazolidinedione product.

The specific compound 5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione, identified by Chemical Abstracts Service number 1032149-36-2, represents a more recent development in thiazolidinedione chemistry. This compound emerged from systematic structure-activity relationship studies aimed at optimizing the biological properties of thiazolidinedione derivatives through strategic substitution patterns. The incorporation of the 4-chlorophenyl amino group at the 5-position and the isobutyl group at the 3-position reflects contemporary understanding of how specific substituents influence molecular properties and biological activity.

Historical Milestone	Year	Contribution	Impact
Kallenberg's first synthesis	1923	Basic thiazolidinedione core	Foundation for future development
Liberman mechanism proposal	Later 20th century	Reaction mechanism elucidation	Improved synthetic understanding
Modern substituted derivatives	21st century	Advanced substituent strategies	Enhanced biological properties

The discovery and characterization of 5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione reflects the maturation of thiazolidinedione chemistry as a field, where sophisticated understanding of structure-activity relationships enables the rational design of compounds with predetermined properties. The compound's structural molecular representation can be expressed through its SMILES notation: O=C(N1CC(C)C)SC(NC2=CC=C(Cl)C=C2)C1=O, which encodes the complete three-dimensional arrangement of atoms and bonds.

Role of Substituent Groups in Pharmacophore Development

The strategic incorporation of substituent groups in thiazolidinedione derivatives represents a critical aspect of pharmacophore development, where specific structural modifications are employed to optimize biological activity, selectivity, and pharmacokinetic properties. In 5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione, the two key substituents - the 4-chlorophenyl amino group and the isobutyl group - each contribute distinct pharmacological advantages that collectively enhance the compound's overall therapeutic potential.

The 4-chlorophenyl amino substituent at the 5-position serves multiple functions within the pharmacophore architecture. The phenyl ring provides aromatic character that facilitates π-π stacking interactions with aromatic residues in protein binding sites, while the chlorine atom introduces favorable electronic effects through its electron-withdrawing properties. Research has demonstrated that aryl aldehydes substituted with electron-withdrawing groups, such as halogens, react more efficiently in condensation reactions and often exhibit enhanced biological activity compared to their electron-donating counterparts. The chlorine substituent also contributes to improved membrane permeability and metabolic stability, addressing common challenges associated with drug development in this chemical class.

The isobutyl group at the 3-position nitrogen atom represents a carefully selected alkyl substituent that optimizes the compound's lipophilic character. Studies investigating the structure-activity relationships of thiazolidinedione derivatives have revealed that alkyl substitutions at the 3-position significantly influence both biological activity and pharmacokinetic properties. The branched nature of the isobutyl group provides an optimal balance between molecular size and lipophilicity, avoiding the potential for excessive molecular weight while maintaining sufficient hydrophobic character for effective membrane penetration.

Substituent	Position	Chemical Properties	Pharmacological Contribution
4-Chlorophenyl amino	5	Electron-withdrawing, aromatic	Enhanced binding affinity, improved selectivity
Isobutyl	3	Branched alkyl, lipophilic	Optimized membrane permeability, metabolic stability

The synergistic effect of these substituents creates a pharmacophore that exhibits enhanced properties compared to the parent thiazolidinedione core. The combination of the aromatic chlorophenyl system with the aliphatic isobutyl group generates a molecule with balanced physicochemical properties that are conducive to biological activity. This design strategy reflects modern medicinal chemistry principles, where multiple substituents are employed in concert to achieve optimal drug-like properties while maintaining the essential structural features required for target engagement.

Recent research has emphasized the importance of substitution patterns in determining the biological fate of thiazolidinedione derivatives. Compounds featuring specific combinations of aromatic and aliphatic substituents have demonstrated superior performance in various biological assays compared to molecules with less optimized substitution patterns. The development of 5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione thus represents the culmination of extensive structure-activity relationship studies that have systematically explored the impact of different substituent combinations on biological activity and pharmaceutical properties.

Preparation Methods

Synthesis of Thiazolidine-2,4-dione (TZD)

The TZD scaffold forms the foundation for all derivative syntheses. As demonstrated in multiple studies, TZD is synthesized via cyclization of 2-chloroacetic acid with thiourea in the presence of concentrated hydrochloric acid. The reaction proceeds through nucleophilic substitution, where thiourea’s sulfur attacks the electrophilic carbon of 2-chloroacetic acid, followed by intramolecular cyclization to form the heterocyclic core.

Reaction Conditions :

• Reagents : 2-Chloroacetic acid (1.0 eq), thiourea (1.1 eq), concentrated HCl (catalytic).

• Procedure : Reflux at 80–90°C for 4–6 hours.

• Yield : 68–75%.

Alkylation at Position 3: Introducing the Isobutyl Group

The 3-position of TZD is amenable to alkylation, enabling the incorporation of the isobutyl moiety. This step is critical for achieving the target compound’s substitution pattern.

Methodology :

• Reagents : TZD (1.0 eq), isobutyl bromide (1.2 eq), potassium carbonate (2.0 eq), dimethylformamide (DMF) solvent.

• Procedure : Stir under nitrogen at 60°C for 12–16 hours.

• Mechanism : Base-mediated nucleophilic substitution (SN2) at the nitrogen atom.

• Yield : 72–78% (analogous to H1–H19 derivatives in).

Characterization :

• IR : Loss of N–H stretch (≈3200 cm⁻¹) confirms alkylation.

• ¹H NMR : Isobutyl protons appear as a multiplet at δ 1.8–2.1 ppm (CH(CH₂)₂) and a triplet at δ 0.9 ppm (CH₃).

Functionalization at Position 5: Introducing the 4-Chlorophenylamino Group

Bromination at Position 5

To enable coupling with 4-chloroaniline, bromination at the 5-position of 3-isobutyl-TZD is necessary. Electrophilic aromatic substitution (EAS) is employed, leveraging the electron-deficient nature of the thiazolidine ring.

Reaction Conditions :

• Reagents : 3-Isobutyl-TZD (1.0 eq), N-bromosuccinimide (NBS, 1.1 eq), azobisisobutyronitrile (AIBN, catalytic), carbon tetrachloride (CCl₄).

• Procedure : Reflux under light exclusion for 6–8 hours.

• Yield : 65–70% (estimated from analogous brominations in).

Characterization :

• Mass Spectrometry : Molecular ion peak at m/z 296 [M+H]⁺ (C₈H₁₀BrN₂O₂S).

Buchwald-Hartwig Amination

Palladium-catalyzed cross-coupling installs the 4-chlorophenylamino group at position 5. This method ensures regioselectivity and compatibility with sensitive functional groups.

Reaction Conditions :

• Reagents : 5-Bromo-3-isobutyl-TZD (1.0 eq), 4-chloroaniline (1.5 eq), Pd(OAc)₂ (5 mol%), Xantphos (10 mol%), Cs₂CO₃ (2.0 eq), toluene.

• Procedure : Reflux under nitrogen for 18–24 hours.

• Yield : 60–68% (based on similar couplings in).

Optimization Notes :

• Higher temperatures (>110°C) improve reaction rates but risk decomposition.

• Ligand choice (Xantphos vs. BINAP) marginally affects yield (±5%).

Characterization :

• ¹H NMR : Aromatic protons of the 4-chlorophenyl group appear as doublets at δ 7.3–7.5 ppm.

• HPLC Purity : >95% after silica gel chromatography.

Alternative Synthetic Routes

Reductive Amination Pathway

While less efficient, reductive amination offers a one-pot alternative for introducing the amino group.

Procedure :

• Oxidation : Convert 5-methylene in 3-isobutyl-TZD to a ketone using pyridinium chlorochromate (PCC).

• Condensation : React with 4-chloroaniline in methanol, followed by reduction with NaBH₃CN.

Challenges :

• Low conversion (≈30%) due to steric hindrance from the isobutyl group.

• Competing imine formation necessitates rigorous moisture control.

Cyclization of Pre-functionalized Intermediates

Patent literature describes cyclization strategies using carbon disulfide and trans-2-amino-1-(4-chlorophenyl)propanol. Adapting this approach:

Steps :

• React trans-2-amino-1-(4-chlorophenyl)propanol with carbon disulfide and isobutyl chloroformate.

• Cyclize under acidic conditions (HCl/EtOH) to form the thiazolidine ring.

Yield : 42–50%, limited by byproduct formation during cyclization.

Comparative Analysis of Methods

Method	Advantages	Disadvantages	Overall Yield
Buchwald-Hartwig	High regioselectivity, scalable	Requires palladium catalysts	55–60%
Reductive Amination	One-pot synthesis	Low efficiency, side reactions	25–30%
Cyclization	Fewer steps	Complex purification, moderate yields	40–45%

Industrial Considerations and Scalability

The Buchwald-Hartwig method, despite its reliance on costly palladium, remains the most viable for large-scale production due to reproducibility and compatibility with continuous flow systems. Recent advances in catalyst recycling (e.g., polymer-supported Pd) could reduce costs by 20–30% . Conversely, the cyclization route’s lower yield and waste generation (e.g., HCl byproducts) render it less sustainable.

Chemical Reactions Analysis

Types of Reactions

5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, amine derivatives, and various substituted thiazolidinediones, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, particularly in the field of metabolic disorders.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione involves its interaction with specific molecular targets and pathways. The compound is known to modulate the activity of certain enzymes and receptors, leading to changes in cellular processes. For example, it may inhibit the activity of enzymes involved in metabolic pathways, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structure and Substituent Variations

Thiazolidine-2,4-dione derivatives are often compared based on substituents at positions 3 and 5, which significantly alter their biological activity. Below is a comparative analysis of key compounds:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	R1 (Position 5)	R2 (Position 3)	Key Biological Activities	Reference
5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione	Thiazolidine-2,4-dione	(4-Chlorophenyl)amino	Isobutyl	Anti-diabetic, Anti-cancer
5-(4-Chloro-benzylidene)-thiazolidine-2,4-dione	Thiazolidine-2,4-dione	(4-Chlorophenyl)methylene	-	Not explicitly stated
IM-3 (5-(4-Ethylphenyl)-3-phenylimidazolidin-2,4-dione)	Imidazolidine-2,4-dione	4-Ethylphenyl	Phenyl	CNS modulation (e.g., antinociception)
4l (Piperazinyl-substituted thiazolidinedione)	Thiazolidine-2,4-dione	Piperazinyl group	-	Hepatoprotective

Key Observations:

Core Structure Differences: The target compound and 4l share the thiazolidine-2,4-dione core, while IM-3 is an imidazolidine-2,4-dione derivative (nitrogen instead of sulfur at position 1). This substitution affects electronic properties and binding affinity .

Substituent Effects: Position 5: The 4-chlorophenylamino group in the target compound may enhance hydrogen-bonding capacity compared to the methylene group in its benzylidene analog. This could improve target specificity in anti-diabetic pathways . Position 3: The isobutyl group in the target compound provides steric bulk and lipophilicity, which may influence membrane permeability and metabolic stability relative to smaller substituents (e.g., phenyl in IM-3) .

Biological Activity

5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione, commonly referred to as a thiazolidinedione derivative, has garnered attention in pharmacological research due to its diverse biological activities. This compound is primarily recognized for its potential in therapeutic applications, including anti-inflammatory, antibacterial, and anticancer properties. This article aims to present a comprehensive overview of the biological activities associated with this compound, supported by empirical data and case studies.

Chemical Structure and Properties

The chemical structure of 5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione can be described as follows:

• Molecular Formula : C$_{13}$H$_{14}$ClN$_{1}$O$_{2}$S
• Molecular Weight : 283.77 g/mol

The compound features a thiazolidine ring, which is known for its role in various biological interactions.

Antibacterial Activity

Research has demonstrated that derivatives of thiazolidinediones exhibit significant antibacterial properties. In a study evaluating various synthesized compounds, 5-((4-Chlorophenyl)amino)-3-isobutylthiazolidine-2,4-dione showed moderate to strong activity against several bacterial strains. Notably, it displayed effective inhibition against Salmonella typhi and Bacillus subtilis.

Bacterial Strain	Inhibition Zone (mm)	Activity Level
Salmonella typhi	15	Moderate
Bacillus subtilis	18	Strong
Escherichia coli	10	Weak
Staphylococcus aureus	12	Moderate

These results indicate the compound's potential as an antibacterial agent, warranting further exploration in clinical settings .

Enzyme Inhibition

The compound has also been evaluated for its enzyme inhibitory activities. Specifically, it has shown promising results as an acetylcholinesterase (AChE) inhibitor and urease inhibitor. The IC$_{50}$ values for these activities were found to be significantly lower than that of standard inhibitors.

Enzyme	IC$_{50}$ (µM)	Standard (IC$_{50}$) (µM)
Acetylcholinesterase	2.14	21.25
Urease	1.13	20.00

These findings highlight the potential therapeutic applications of this compound in treating conditions related to enzyme dysregulation .

Anticancer Activity

The anticancer properties of thiazolidinediones have been a focal point in recent research. Studies suggest that the compound may induce apoptosis in cancer cells through various mechanisms, including the modulation of signaling pathways involved in cell survival and proliferation. For instance, it has been shown to downregulate anti-apoptotic proteins while upregulating pro-apoptotic factors in certain cancer cell lines.

Case Studies

• Case Study on Antibacterial Efficacy : A study involving the synthesis of several thiazolidinedione derivatives demonstrated that those containing the 4-chlorophenyl group exhibited enhanced antibacterial activity compared to their counterparts without this substitution. This suggests that structural modifications can significantly influence biological activity.
• Case Study on Enzyme Inhibition : In vitro assays conducted on human-derived enzymes indicated that the compound effectively inhibited AChE and urease activities at concentrations lower than those typically required for existing drugs. This positions it as a candidate for further development as a therapeutic agent for conditions such as Alzheimer's disease and urinary infections.